
(R)-PF-04991532: A Technical Guide to Its Patent
and Intellectual Property Landscape

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (R)-PF-04991532

Cat. No.: B10854315 Get Quote

(R)-PF-04991532 is a potent and hepatoselective glucokinase activator that was under

development by Pfizer for the treatment of type 2 diabetes mellitus. This technical guide

provides an in-depth overview of the intellectual property surrounding this compound, its

mechanism of action, and key experimental data for researchers, scientists, and drug

development professionals. While clinical trials for PF-04991532 have been halted, the

compound remains a significant tool for studying hepatic glucose metabolism.[1][2] Pfizer has

made the compound commercially available through Sigma-Aldrich and provides it free of

charge through their Compound Gift Program.[1][2]

Intellectual Property
The core intellectual property for PF-04991532 is centered around its composition of matter,

methods of use, and pharmaceutical formulations.

Composition of Matter
The primary patent covering the composition of matter for PF-04991532 is US Patent

7,977,367.[1][2] The patent claims the chemical structure of (S)-6-(3-Cyclopentyl-2-(4-

(trifluoromethyl)-1H-imidazol-1-yl)propanamido)nicotinic acid and its pharmaceutically

acceptable salts.
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Hepatic Glucokinase Activation by (R)-PF-04991532
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Hyperglycemic Clamp Experimental Workflow

Start

Catheterize Goto-Kakizaki Rats

Acclimatize Rats

Fast Rats

Administer (R)-PF-04991532 or Vehicle

Start Continuous Glucose Infusion

Monitor Blood Glucose

Adjust Glucose Infusion Rate (GIR)
to Maintain Hyperglycemia

Feedback Loop

Measure Steady-State GIR

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b10854315?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10854315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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